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Compound of Interest

Compound Name: EN40

Cat. No.: B607303

For researchers, scientists, and drug development professionals, the selection of materials for
constructing experimental apparatus and high-performance equipment is a critical decision that
balances performance, cost, and suitability for the specific application. This guide provides a
comprehensive cost-benefit analysis of EN40B, a chromium-molybdenum nitriding steel, and
compares it with common alternatives: EN19, EN24, and EN26. The information presented is
intended to aid in the selection of the most appropriate material for your research needs.

Data Presentation: A Comparative Analysis of
Material Properties

The selection of an appropriate engineering steel is often dictated by its mechanical properties.
The following tables summarize the key quantitative data for EN4OB and its alternatives.

Table 1: Chemical Composition of EN40OB and Alternatives (%)
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EN40B
Element EN19 (709M40) EN24 (817M40) ENZ26 (826M40)

(722M24)
Carbon (C) 0.20-0.28 0.35-0.45 0.36-0.44 0.36-0.44
Silicon (Si) 0.10-0.35 0.10-0.40 0.10-0.40 0.10-0.40
Manganese (Mn)  0.45-0.70 0.50-0.80 0.45-0.70 0.45-0.70
Chromium (Cr) 3.00 - 3.50 0.90 - 1.50 1.00-1.40 0.50 - 0.80
Molybdenum

0.45-0.65 0.20-0.40 0.20-0.35 0.45-0.65
(Mo)
Nickel (Ni) - - 1.30-1.70 2.30-2.80
Phosphorus (P) <0.035 <0.050 <0.040 <0.040
Sulfur (S) <0.040 < 0.050 <0.040 <0.040

Table 2: Mechanical Properties of EN40B and Alternatives (in Hardened and Tempered

Condition)
EN40B (T EN19 (T EN24 (T EN26 (V
Property g n n i
Condition) Condition) Condition) Condition)
Tensile Strength
850 - 1000 850 - 1000 850 - 1000 1000 - 1150
(MPa)
Yield Strength
= 650 > 680 > 680 > 850
(MPa)
Hardness
) 248 - 302 248 - 302 248 - 302 302 - 341
(Brinell)
Surface .
~750 VPN (62 o Can be nitrided
Hardness (Post- N/A Can be nitrided
o HRC) (~60 HRC)
Nitriding)
Impact _ _ ,
] Data not readily Good impact Good impact
Resistance (Izod, =40 ) ) .
available resistance resistance

J)
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Table 3: Relative Cost-Benefit Analysis

Material Key Benefits Primary Limitations Relative Cost Index*

High wear resistance

after nitriding, good Requires an additional

toughness and nitriding step for )
EN40B - o ) Medium

ductility, minimal maximum surface

distortion after hardness.

nitriding.

Good balance of Lower hardenability
EN19 strength and ductility, compared to EN24 Low

readily machinable. and EN26.

High tensile strength )

Higher cost due to )
EN24 and toughness, good ) High
- nickel content.
hardenability.
Very high tensile )
Highest cost due to

strength and o ) ]

EN26 significant nickel and Very High

toughness, particularly

in large sections.

molybdenum content.

*Relative Cost Index is a qualitative assessment based on the alloying elements and typical

market positioning. Actual costs will vary by supplier, form, and market conditions.

Experimental Protocols: Standardized Testing
Methodologies

To ensure objective and reproducible comparisons of material performance, standardized

experimental protocols are essential. The following are detailed methodologies for key

mechanical tests, based on internationally recognized standards.

Tensile Testing (ASTM E8S/ESM)

» Objective: To determine the yield strength, ultimate tensile strength, and ductility (elongation

and reduction of area) of the material.
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e Specimen Preparation: A standardized "dog-bone" shaped specimen is machined from the
material according to the dimensions specified in ASTM E8/E8M.

e Procedure:

o

The cross-sectional area of the specimen’s gauge length is precisely measured.

[¢]

The specimen is mounted into the grips of a universal testing machine.

o

A uniaxial tensile load is applied at a constant rate of strain.

[e]

The load and the elongation of the gauge length are continuously recorded until the
specimen fractures.

o Data Analysis: The recorded data is used to plot a stress-strain curve, from which the key
mechanical properties are determined.

Hardness Testing (ASTM E18 - Rockwell Hardness)

o Objective: To measure the material's resistance to localized plastic deformation.

e Procedure:
o A preliminary minor load is applied to the specimen's surface to seat the indenter.
o A major load is then applied for a specified duration.

o The major load is removed, and the depth of indentation is measured by the testing
machine.

o Data Analysis: The Rockwell hardness number is directly read from the machine's dial or
digital display. For nitrided surfaces, a microhardness test (e.g., Vickers or Knoop) is more
appropriate.

Charpy V-Notch Impact Test (ASTM E23)

¢ Objective: To determine the material's toughness and its resistance to fracture under a
sudden impact.
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e Specimen Preparation: A standardized bar with a V-shaped notch is machined from the
material.

e Procedure:
o The specimen is securely positioned in the testing machine.

o A weighted pendulum is released from a specified height, striking the specimen on the
side opposite the notch.

o The energy absorbed by the specimen during fracture is measured by the height to which
the pendulum swings after breaking the specimen.

o Data Analysis: The absorbed energy, typically reported in Joules, is a measure of the
material's notch toughness.

Wear Resistance Testing (ASTM G65 - Dry Sand/Rubber
Wheel Abrasion Test)

» Objective: To evaluate the resistance of a material to scratching abrasion.

e Procedure:

o

A rectangular test specimen is weighed and then mounted in the testing apparatus.

[¢]

A rotating rubber-rimmed wheel is pressed against the specimen with a known force.

o

A controlled flow of abrasive particles (sand) is introduced between the wheel and the
specimen.

[e]

The test is run for a specified number of revolutions.

» Data Analysis: The specimen is cleaned and reweighed. The mass loss is calculated and can
be converted to volume loss to rank the wear resistance of different materials.

Gas Nitriding of EN40B (General Protocol)

o Objective: To produce a hard, wear-resistant surface layer on EN40B steel.
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e Procedure:

(¢]

The machined EN40B component is thoroughly cleaned and placed in a sealed furnace.

o The furnace is purged of air and heated to a temperature typically between 470°C and
570°C.

o Ammonia gas (NHs) is introduced into the furnace. At the elevated temperature, the
ammonia dissociates into nitrogen and hydrogen.

o The active nitrogen diffuses into the surface of the steel, forming hard iron and alloy
nitrides.

o The process is continued for a duration that can range from a few hours to several days,
depending on the desired case depth.

o The component is then cooled slowly in a controlled atmosphere.

Mandatory Visualizations

The following diagrams illustrate key decision-making and experimental workflows relevant to
the selection and testing of these engineering steels.
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Define Application Requirements
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Caption: A workflow diagram for selecting the appropriate engineering steel based on key
performance and cost considerations.
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 To cite this document: BenchChem. [A Comparative Guide to EN40B and Alternative
Engineering Steels for Research Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b607303#cost-benefit-analysis-of-using-en40b-in-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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